[4-(1H-1,2,3-benzotriazol-5-ylcarbonyl)-1,4-oxazepan-6-yl]methanol

• IUPAC Name: 2H-benzotriazol-5-yl-[6-(hydroxymethyl)-1,4-oxazepan-4-yl]methanone
• InChI: InChI=1S/C13H16N4O3/c18-7-9-6-17(3-4-20-8-9)13(19)10-1-2-11-12(5-10)15-16-14-11/h1-2,5,9,18H,3-4,6-8H2,(H,14,15,16)
• InChI Key: MGKYASZSFAHBRU-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(CN1C(=O)C2=CC3=NNN=C3C=C2)CO
• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol

Description

[4-(1H-1,2,3-benzotriazol-5-ylcarbonyl)-1,4-oxazepan-6-yl]methanol, also known as BOMM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BOMM is a white crystalline powder that is soluble in organic solvents and has a melting point of 160-162°C.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds like 5,5′-Methylene-bis(benzotriazole) shows the importance of benzotriazole derivatives in preparing metal passivators and light-sensitive materials. These compounds are synthesized through environmentally benign processes, which could be relevant for developing new materials with similar structures (Gu, Yu, Zhang, & Xu, 2009).

Methanol as a Resource

Methanol is explored for its various biotechnological applications, including its use as a carbon source for methanotroph bacteria. These bacteria can convert methanol into valuable products like biopolymers, lipids, and other bioactive compounds, suggesting potential biotechnological applications for methanol-related compounds (Strong, Xie, & Clarke, 2015).

Catalytic Applications

Research on methanol reforming processes highlights the use of Cu-based catalysts for hydrogen production, which is critical for fuel cell technology. This area of study could imply applications for similar compounds in catalysis, especially in reactions involving methanol or its derivatives (Yong, Ooi, Chai, & Wu, 2013).

Environmental and Synthetic Applications

The enzymatic treatment of organic pollutants using redox mediators shows that compounds like 1-hydroxybenzotriazole, which is structurally related to the query compound, can enhance the efficiency of pollutant degradation. This suggests potential environmental applications for complex benzotriazole derivatives in pollutant remediation (Husain & Husain, 2007).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some benzotriazole derivatives have shown potential as anticancer agents, where they inhibit the proliferation of cancer cells by inducing apoptosis.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Benzotriazole is labeled with the signal word “Warning” and has hazard statements H302, H319, H332, H411, H412, indicating potential hazards if swallowed, in contact with skin, or if it enters the environment.

Future Directions

The future directions for this compound would depend on its potential applications. Benzotriazole derivatives have been explored for various uses, including as anticancer agents, corrosion inhibitors, and materials for solar and photovoltaic cells.